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Compound of Interest

3,5-Dimethylisoxazole-4-carbonyl!
Compound Name:

chloride

cat. No.: B1301098

An In-depth Technical Guide to 3,5-Dimethylisoxazole-4-carbonyl chloride

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the chemical and physical properties of 3,5-Dimethylisoxazole-
4-carbonyl chloride, along with a representative synthetic protocol.

Core Compound Properties

3,5-Dimethylisoxazole-4-carbonyl chloride is a pivotal intermediate in organic synthesis,
particularly in the fields of pharmaceuticals and agrochemicals.[1] Its structure facilitates the
creation of a variety of bioactive molecules.[1]

Quantitative Data Summary

The key quantitative properties of 3,5-Dimethylisoxazole-4-carbonyl chloride are
summarized in the table below for easy reference.
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Property Value Citations
Molecular Formula CeHeCINO2 [L1121[31[4115]
Molecular Weight 159.57 g/mol [1][4]

CAS Number 31301-45-8 [11[31[4]1[5]
Boiling Point 90 °C at 12 mmHg [11[3114]
Density 1.27 g/cm3 [1]

Purity > 96% (GC) [11[3]

Colorless to light orange to
Appearance o [1][6]
yellow clear liquid

Experimental Protocols

The synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride typically involves the conversion
of its corresponding carboxylic acid, 3,5-dimethylisoxazole-4-carboxylic acid. A common
method for this transformation is the use of a chlorinating agent such as thionyl chloride
(SOCI2) or oxalyl chloride ((COCI)2).[7][8]

Synthesis from 3,5-Dimethylisoxazole-4-carboxylic Acid
using Thionyl Chloride

This protocol outlines a general procedure for the preparation of 3,5-Dimethylisoxazole-4-
carbonyl chloride from 3,5-dimethylisoxazole-4-carboxylic acid.

Materials:

3,5-dimethylisoxazole-4-carboxylic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., Dichloromethane or Toluene)

Inert gas (e.g., Nitrogen or Argon)
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o Standard laboratory glassware for reflux and distillation
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend
3,5-dimethylisoxazole-4-carboxylic acid in an excess of thionyl chloride or a solution of the
acid in an inert solvent.

e The reaction mixture is heated to reflux and maintained at this temperature for several hours.
The progress of the reaction can be monitored by techniques such as TLC or GC.

o Upon completion of the reaction, the excess thionyl chloride and solvent are removed under
reduced pressure.

e The crude 3,5-Dimethylisoxazole-4-carbonyl chloride can then be purified by vacuum
distillation to yield the final product.

Synthesis Workflow

The following diagram illustrates the general synthetic pathway for the preparation of 3,5-
Dimethylisoxazole-4-carbonyl chloride from its carboxylic acid precursor.
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Caption: Synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 3,5-Dimethylisoxazole-4-carbonyl Chloride 96.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

o 3. 3,5-Dimethylisoxazole-4-carbonyl Chloride 96.0+%, TCI America 1 g | Buy Online | TCI
America | Fisher Scientific [fishersci.com]

e 4. 3,5-DIMETHYLISOXAZOLE-4-CARBONYL CHLORIDE CAS#: 31301-45-8
[m.chemicalbook.com]

e 5. pschemicals.com [pschemicals.com]

» 6. 3,5-Dimethylisoxazole-4-carbonyl Chloride | 31301-45-8 | TCI AMERICA
[tcichemicals.com]

e 7. chem.libretexts.org [chem.libretexts.org]
¢ 8. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]

¢ To cite this document: BenchChem. [3,5-Dimethylisoxazole-4-carbonyl chloride molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301098#3-5-dimethylisoxazole-4-carbonyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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